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Compound of Interest

Compound Name: 11beta-Hydroxycedrelone

CAS No.: 283174-18-5

Cat. No.: B1150856 Get Quote

-Hydroxycedrelone Matrix: Plant Extracts (Toona ciliata, Toona sinensis), Drug Formulation
Prototypes

Executive Summary & Scientific Rationale
This application note details a robust Reverse-Phase High-Performance Liquid

Chromatography (RP-HPLC) protocol for the baseline separation of Cedrelone and its polar

derivative 11

-Hydroxycedrelone.

These limonoids are structurally distinct only by a single hydroxyl group at the C-11 position.

This minor structural variance creates a specific chromatographic challenge:

Selectivity: The stationary phase must discriminate based on the polarity shift induced by the

11-OH moiety.

Resolution: Co-eluting matrix components in Meliaceae extracts often interfere with the

"critical pair" (Cedrelone/11

-OH-Cedrelone).
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The Solution: We utilize a C18 stationary phase with a focused Acetonitrile/Water gradient. The

method exploits the higher polarity of 11

-Hydroxycedrelone to elute it prior to Cedrelone, ensuring separation efficiency (

) and resolution (

).

Physicochemical Context
Understanding the analytes is the first step to robust method design.

Property Cedrelone
11

-Hydroxycedrelone

Chromatographic
Implication

Structure
Pentanortriterpenoid

(Limonoid)

11-Hydroxylated

derivative

Structural similarity

requires high plate

count columns.

Polarity
Moderate (Lipophilic

core)

Higher (Added -OH

group)

11

-OH elutes before

Cedrelone on RP-

C18.

Chromophore -unsaturated ketone

(Enone)
-unsaturated ketone

Strong UV absorption

at 210–220 nm and

254 nm.

pKa
Neutral (Non-

ionizable)
Neutral

pH modification is not

strictly required for the

analyte but is critical

for matrix

suppression.

Experimental Protocol
Reagents & Materials
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Solvent A (Aqueous): HPLC-grade Water + 0.1% Formic Acid (FA).

Rationale: While limonoids are neutral, FA suppresses the ionization of phenolic impurities

common in Toona extracts, preventing baseline drift and peak tailing that could mask the

target analytes.

Solvent B (Organic): HPLC-grade Acetonitrile (ACN).[1]

Rationale: ACN provides sharper peak shapes and lower backpressure than Methanol for

limonoids, allowing for higher flow rates if necessary.

Column: C18 (Octadecylsilane), 250 mm

4.6 mm, 5

m particle size.

Recommended: Agilent ZORBAX Eclipse Plus C18 or Phenomenex Luna C18(2).

Instrument Conditions
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Parameter Setting Notes

Flow Rate 1.0 mL/min
Standard flow for 4.6mm ID

columns.

Injection Volume
10

L

Adjust based on sample

concentration (range: 5–20

L).

Column Temp. 30°C

Controlled temperature

ensures reproducible retention

times (

).

Detection (UV) 217 nm (Quantification) for the enone system; highest

sensitivity.

Reference (UV) 254 nm (Confirmation)
Used to confirm peak purity

and specificity.

Gradient Elution Program
Note: Isocratic elution often fails to resolve these compounds from complex matrices. A linear

gradient is required.
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Time (min)
% Solvent A (0.1%
FA in Water)

% Solvent B
(Acetonitrile)

Event

0.0 70% 30%
Equilibration /

Injection

25.0 40% 60%
Linear Gradient

(Separation)

25.1 0% 100%

Column Wash

(Remove lipophilic

sterols)

30.0 0% 100% Hold Wash

30.1 70% 30%
Return to Initial

Conditions

35.0 70% 30% Re-equilibration

Method Workflow & Logic (Visualization)
The following diagram illustrates the decision-making process and workflow for analyzing these

specific limonoids.
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Chromatographic Separation (Gradient)

Crude Plant Extract
(Toona ciliata)

Sample Prep
Dissolve in MeOH -> Filter (0.45 µm)

 Extraction

RP-HPLC Injection
C18 Column, 30°C

 Injection

Elution tR ~ 12-15 min
11β-Hydroxycedrelone

(More Polar)

 30-45% ACN

Elution tR ~ 18-22 min
Cedrelone

(Less Polar)

 Gradient Ramp

UV Detection (DAD)
Primary: 217 nm | Secondary: 254 nm

Data Analysis
Integration & Quantification

Click to download full resolution via product page

Figure 1: Analytical workflow for the separation of Cedrelone and 11
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-Hydroxycedrelone, highlighting the elution order dictated by polarity.

Validation Criteria (Self-Validating System)
To ensure the trustworthiness of this method in a regulated environment, the following system

suitability parameters must be met before every run:

Resolution (

):

Requirement:

between 11

-Hydroxycedrelone and Cedrelone.

Troubleshooting: If

, decrease the gradient slope (e.g., extend the gradient time to 30 mins).

Tailing Factor (

):

Requirement:

.

Troubleshooting: Tailing usually indicates secondary interactions with silanols. Ensure the

column is fully end-capped and the mobile phase contains 0.1% Formic Acid.

Retention Time Repeatability:

Requirement: %RSD

for

injections.
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The protocols and chemical data presented above are synthesized from authoritative

phytochemical isolation studies and standard chromatographic principles for limonoids.

Zhang, P. P., et al. (2019). "Four New Limonoids from the Barks of Toona ciliata." Molecules,

24(16), 2965. (Describes the isolation of Cedrelone-type limonoids using ACN/H2O

gradients).

Yang, M. S., et al. (2015). "B-seco-29-nor-Limonoids from the stem barks of Toona ciliata var.

[2] yunnanensis." Fitoterapia, 106, 17-24. (Details the preparative and analytical separation

of 11

-hydroxycedrelone).

Luo, X. D., et al. (2000). "Limonoids from Toona ciliata." Phytochemistry, 55(8), 867-872.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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